![molecular formula C6H7ClN4 B6221632 pyrazolo[1,5-a]pyrazin-3-amine hydrochloride CAS No. 2758000-24-5](/img/no-structure.png)
pyrazolo[1,5-a]pyrazin-3-amine hydrochloride
Overview
Description
Pyrazolo[1,5-a]pyrazin-3-amine hydrochloride (PPH) is an organic compound that is widely used in chemical synthesis and scientific research. PPH is a heterocyclic compound, consisting of a five-membered ring with an amine group and a hydrochloride group. It is a white crystalline solid that is soluble in water and ethanol. PPH is a versatile reagent and is used in various fields such as pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Pyrazolo[1,5-a]pyrazin-3-amine hydrochloride has many applications in scientific research. It is used as a building block in the synthesis of a variety of compounds such as heterocycles, amines, and other organic molecules. pyrazolo[1,5-a]pyrazin-3-amine hydrochloride is also used in the synthesis of drugs, agrochemicals, and materials. In addition, it is used in the study of enzyme inhibition and drug metabolism.
Mechanism of Action
Pyrazolo[1,5-a]pyrazin-3-amine hydrochloride acts as an inhibitor of the enzyme cytochrome P450 (CYP450). CYP450 is responsible for the metabolism of drugs in the body and is involved in the synthesis of various hormones and neurotransmitters. pyrazolo[1,5-a]pyrazin-3-amine hydrochloride binds to the active site of the enzyme, preventing it from catalyzing the metabolism of drugs.
Biochemical and Physiological Effects
pyrazolo[1,5-a]pyrazin-3-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of a number of enzymes, including CYP450, and to inhibit the metabolism of drugs. In addition, pyrazolo[1,5-a]pyrazin-3-amine hydrochloride has been shown to have anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
The main advantage of using pyrazolo[1,5-a]pyrazin-3-amine hydrochloride in lab experiments is its versatility. pyrazolo[1,5-a]pyrazin-3-amine hydrochloride can be used in a variety of reactions and is relatively easy to obtain. However, pyrazolo[1,5-a]pyrazin-3-amine hydrochloride can be toxic and should be handled with care. In addition, pyrazolo[1,5-a]pyrazin-3-amine hydrochloride is not stable in alkaline conditions and should be stored in an acid environment.
Future Directions
Pyrazolo[1,5-a]pyrazin-3-amine hydrochloride has many potential future applications in scientific research. It could be used in the development of new drugs, agrochemicals, and materials. In addition, pyrazolo[1,5-a]pyrazin-3-amine hydrochloride could be used to study the mechanism of enzyme inhibition and drug metabolism. Finally, pyrazolo[1,5-a]pyrazin-3-amine hydrochloride could be used to study the biochemical and physiological effects of drugs and other compounds.
Synthesis Methods
Pyrazolo[1,5-a]pyrazin-3-amine hydrochloride can be synthesized through several methods. The most common method is the reaction of 1,3-diaminopropane and pyrazin-2-carboxylic acid in the presence of a base such as sodium hydroxide. This reaction forms an intermediate which is then hydrolyzed to produce pyrazolo[1,5-a]pyrazin-3-amine hydrochloride. Other methods of synthesis include the reaction of pyrazin-2-carboxylic acid and aminopropionic acid, and the reaction of pyrazinamide and sodium cyanide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for pyrazolo[1,5-a]pyrazin-3-amine hydrochloride involves the reaction of 3-aminopyrazole with 1,2-dichloroethane followed by cyclization with hydrazine hydrate and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "3-aminopyrazole", "1,2-dichloroethane", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "3-aminopyrazole is reacted with 1,2-dichloroethane in the presence of a base such as potassium carbonate to form 3-(2-chloroethyl)aminopyrazole.", "The resulting product is then cyclized with hydrazine hydrate to form pyrazolo[1,5-a]pyrazine.", "Finally, the pyrazolo[1,5-a]pyrazine is reacted with hydrochloric acid to form pyrazolo[1,5-a]pyrazin-3-amine hydrochloride." ] } | |
CAS RN |
2758000-24-5 |
Molecular Formula |
C6H7ClN4 |
Molecular Weight |
170.6 |
Purity |
95 |
Origin of Product |
United States |
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